Cas no 1256355-27-7 (4-pyridylboronic acid;hydrate)

• Product Name: 4-pyridylboronic acid;hydrate
• CAS No: 1256355-27-7
• MF: C₅H₈BNO₃
• MW: 140.932921409607
• MDL: MFCD08061353
• CID: 828710
• Update Time: 2025-05-28

4-pyridylboronic acid;hydrate Chemical and Physical Properties

Names and Identifiers

• Pyridin-4-ylboronic acid hydrate
• Pyridine-4-boronic acid hydrate
• ACMC-209ayk
• AG-L-21589
• AK-85186
• ANW-18474
• CTK4B4599
• pyridine 4-boronic acid hydrate
• SureCN3235248
• 4-pyridylboronic acid;hydrate

• MDL： MFCD08061353
• Inchi： 1S/C5H6BNO2.H2O/c8-6(9)5-1-3-7-4-2-5;/h1-4,8-9H;1H2
• InChI Key： WYRIWHXERKODLJ-UHFFFAOYSA-N
• SMILES： OB(C1C=CN=CC=1)O.O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Additional information on 4-pyridylboronic acid;hydrate

Comprehensive Guide to 4-Pyridylboronic Acid Hydrate (CAS No. 1256355-27-7): Properties, Applications, and Innovations

4-Pyridylboronic acid hydrate (CAS No. 1256355-27-7) is a versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its pyridine ring and boronic acid functional group, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. With the growing demand for heterocyclic building blocks, this compound has gained significant attention in both academic and industrial settings.

The molecular structure of 4-pyridylboronic acid hydrate features a pyridine ring substituted at the 4-position with a boronic acid group (–B(OH)₂), stabilized by water molecules in its hydrated form. This unique structure enables it to act as a ligand in catalytic systems and a precursor for synthesizing complex molecules. Researchers often search for "how to purify 4-pyridylboronic acid" or "solubility of pyridylboronic acid derivatives," highlighting its practical challenges and solutions in synthetic workflows.

In the pharmaceutical industry, 4-pyridylboronic acid hydrate is instrumental in designing kinase inhibitors and anticancer agents. Its ability to form stable covalent bonds with biomolecules makes it a key player in proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies. Recent publications on "boronic acids in drug delivery" underscore its relevance in cutting-edge research.

Beyond pharmaceuticals, this compound finds applications in material science, particularly in designing organic electronic materials and metal-organic frameworks (MOFs). Its coordination chemistry with transition metals like palladium and nickel is exploited to create catalysts for green chemistry initiatives. Queries such as "4-pyridylboronic acid MOF synthesis" reflect its interdisciplinary appeal.

Handling and storage of 4-pyridylboronic acid hydrate require attention to moisture sensitivity and thermal stability. Best practices include storage under inert atmospheres and use of anhydrous solvents for reactions. Popular search terms like "stability of boronic acid hydrates" indicate user concerns about its shelf-life and reactivity.

Innovations in sustainable synthesis have further propelled interest in this compound. Methods such as microwave-assisted coupling and flow chemistry reduce reaction times and improve yields, addressing queries like "how to optimize Suzuki reactions with 4-pyridylboronic acid." These advancements align with the global push for eco-friendly chemical processes.

In summary, 4-pyridylboronic acid hydrate (CAS No. 1256355-27-7) is a multifaceted reagent with expanding applications in life sciences and advanced materials. Its integration into high-throughput screening and catalysis continues to inspire innovations, making it a staple in modern laboratories. For researchers exploring "boronic acid derivatives in 2024," this compound remains a critical tool for unlocking new chemical space.